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Compound of Interest

Compound Name: Ginkgolic acid 17:2

CAS No.: 102811-39-2

Cat. No.: B2594678

Get Quote

Part 1: Executive Safety Directive
Ginkgolic Acid 17:2 is not a standard organic reagent. It is a potent alkylphenol structurally

analogous to urushiol (the toxin in poison ivy). Unlike standard cytotoxic agents that require

ingestion or injection for toxicity, Ginkgolic Acid 17:2 acts as a contact sensitizer and hapten.

Critical Operational Rule:

NEVER use water as the primary agent for spill cleanup or glassware decontamination. The

lipophilic C17 tail renders this compound hydrophobic; water will not solvate it but will instead

spread the contamination as an invisible film, increasing the risk of secondary contact

dermatitis.
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Part 2: Hazard Profile & Technical Justification
To handle this compound safely, one must understand its biological mechanism. Ginkgolic
Acid 17:2 possesses a long unsaturated alkyl chain (C17:2) attached to a salicylic acid ring.

Mechanism of Action: The alkyl chain facilitates rapid penetration through the lipid bilayer of

skin cells. Once intracellular, the salicylic acid moiety can react with cytosolic proteins

(haptenization), triggering a T-cell-mediated immune response (Type IV hypersensitivity).[1]

Disposal Implication: Because it binds to proteins and persists on surfaces, standard "soap

and water" cleaning is insufficient. Chemical deactivation using organic solvents or caustic

solutions is required before disposal.

Hazard Data Summary
Parameter Specification Operational Relevance

CAS Number
102811-39-2 (Specific) /

111047-30-4 (General Class)
Use for waste labeling.[1]

Molecular Formula C₂₄H₃₆O₃

Non-Halogenated.[1]

Segregate from

Chloroform/DCM waste.[2]

Primary Hazards

H315 (Skin Irrit.), H317

(Sensitization), H319 (Eye

Irrit.)[1]

Double-gloving (Nitrile) is

mandatory.[1]

Solubility DMSO, Ethanol, Methanol
Use these solvents for

decontamination.[1]

Waste Stream Non-Halogenated Organic
Incineration is the only

acceptable disposal method.[1]

Part 3: Disposal & Decontamination Procedures
A. Routine Solid Waste (Vials, Weigh Boats, Contaminated
Gloves)
Do not throw contaminated solids into the general trash.
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Segregation: Place all solid waste (weigh boats, pipette tips, dry wipes) directly into a

transparent, sealable biohazard or chemical waste bag.

Secondary Containment: Place the sealed bag into the laboratory's solid hazardous waste

drum (Satellite Accumulation Area).

Labeling: Tag as "Toxic Solid Waste: Alkylphenols (Ginkgolic Acid)."

B. Liquid Waste (Mother Liquors, DMSO Stocks)
Stream Selection: Pour into the Non-Halogenated Organic Waste carboy.

Note: Do not mix with oxidizing acids (Nitric/Perchloric) as alkylphenols can react

exothermically.

Rinsing: Rinse the original vessel with a small volume of Ethanol or Acetone. Add this rinse

to the waste carboy. Do not pour the rinse down the sink.

C. Glassware Decontamination Protocol
Self-Validating Step: If water beads on the glass surface after cleaning, the lipid residue

remains.

Solvent Wash: Rinse glassware with Ethanol (EtOH) or Acetone. The C17:2 chain is highly

soluble in these organic solvents.

Caustic Deactivation (Optional but Recommended): For high-concentration spills, soak

glassware in a 10% NaOH or KOH solution (in water/ethanol mix). The base deprotonates

the phenolic hydroxyl group, increasing water solubility and facilitating removal.

Final Wash: Triple rinse with deionized water.

Part 4: Emergency Spill Response Workflow
The following diagram outlines the decision logic for managing spills. This workflow prioritizes

containment of the lipophilic spread.
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Incident: Ginkgolic Acid 17:2 Spill

Determine State

Solid / Powder Liquid / Solution

1. Dampen paper towel with Ethanol
2. Cover powder to prevent dust

3. Wipe inward

1. Absorb with vermiculite or pads
2. DO NOT use water

3. Solvent wipe (Acetone/EtOH)

Surface Decontamination
Wash area with 10% Caustic Solution or Detergent

Disposal
Seal in bag -> Non-Halogenated Waste Bin

Click to download full resolution via product page

Figure 1: Decision matrix for immediate spill response. Note the specific prohibition of water

during the initial containment phase.

Part 5: Storage and Stability
To minimize disposal frequency due to degradation:

Solid State: Store at -20°C. Protect from light.

In Solution (DMSO): Store at -80°C. Stable for approximately 6 months.
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Degradation Indicators: Discoloration (darkening) indicates oxidation of the phenolic ring.

Oxidized products should be treated as hazardous waste and disposed of immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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